Cas no 107389-91-3 (Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)-)

• Product Name: Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)-
• CAS No: 107389-91-3
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD20260536
• CID: 155713
• PubChem ID: 184824
• Update Time: 2025-05-30

Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)-
• Cleroindicin B
• 4-hydroxy-4-(2-hydroxyethyl)cyclohexan-1-one
• cleroindin B
• 4-Hydroxy-4-(2-hydroxyethyl)cyclohexanone
• [ "4-Hydroxy-4-(2-hydroxyethyl)cyclohexanone" ]
• AKOS032948564
• 107389-91-3
• starbld0000813
• DTXSID00148032
• CS-0023916
• Cyclohexanone, 4-hydroxy-4-(2-hydroxyethyl)-
• FS-10112
• HY-N3598
• F92809
• DA-70099

• MDL： MFCD20260536
• Inchi： 1S/C8H14O3/c9-6-5-8(11)3-1-7(10)2-4-8/h9,11H,1-6H2
• InChI Key： QLSFMYCHPVOSCD-UHFFFAOYSA-N
• SMILES： OC1(CCO)CCC(CC1)=O

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: -0.2

Experimental Properties

• Color/Form: Oil
• Density: 1.185
• Boiling Point: 312.1°Cat760mmHg
• Flash Point: 156.8°C
• Refractive Index: 1.513
• PSA: 57.53000
• LogP: 0.24300
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl)-

Introduction to Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl) and Its Significance in Modern Chemical Research

The compound with the CAS no. 107389-91-3, identified as Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention due to its versatile reactivity and potential utility in synthetic pathways. Understanding its chemical properties, synthesis methods, and emerging applications is essential for researchers and professionals in the chemical and pharmaceutical industries.

Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl) is a derivative of cyclohexanone, featuring a hydroxyl group at the 4-position and a 2-hydroxyethyl substituent. This configuration imparts distinct chemical behavior, making it a valuable intermediate in various synthetic processes. The presence of both hydroxyl groups enhances its reactivity, allowing for diverse functionalization strategies. These attributes have positioned this compound as a key player in the development of novel pharmaceuticals and fine chemicals.

In recent years, the study of Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl) has been significantly advanced by its incorporation into innovative synthetic methodologies. Researchers have leveraged its structural framework to develop efficient routes for constructing complex molecules. For instance, the compound has been utilized in the synthesis of polyhydroxylated cyclic ethers, which are known for their biological activities. These ethers exhibit potential therapeutic effects in areas such as anti-inflammatory and antioxidant applications.

The pharmaceutical industry has shown particular interest in derivatives of Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl) due to their promising biological profiles. Studies have demonstrated that modifications at the 4-position hydroxyl group can influence the pharmacokinetic properties of related compounds. This has led to the exploration of novel drug candidates with enhanced efficacy and reduced side effects. The compound's role as a precursor in these developments underscores its importance in medicinal chemistry.

Moreover, advancements in catalytic techniques have further highlighted the utility of Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl). Transition metal-catalyzed reactions have enabled precise functionalization of its structure, opening new avenues for synthetic innovation. These methods have been particularly valuable in constructing chiral centers, which are crucial for many biologically active molecules. The ability to tailor the stereochemistry of derivatives derived from this compound has broadened its applicability in drug design.

The environmental impact of synthesizing Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl) has also been a focus of recent research. Efforts have been directed toward developing greener synthetic routes that minimize waste and reduce energy consumption. Biocatalytic approaches, employing enzymes to facilitate key transformations, have emerged as particularly promising alternatives to traditional chemical methods. Such innovations align with global sustainability goals while maintaining high yields and purity standards.

In conclusion, Cyclohexanone,4-hydroxy-4-(2-hydroxyethyl) (CAS no. 107389-91-3) stands as a versatile and significant compound in modern chemical research. Its unique structural features enable diverse applications in pharmaceutical synthesis and fine chemical production. The ongoing exploration of its reactivity and functionalization strategies continues to yield novel insights and advancements. As research progresses, this compound is expected to play an increasingly pivotal role in shaping the future of chemical innovation.